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Compound of Interest

Compound Name:
2-[(4-Methylphenyl)thio]propanoic

acid

Cat. No.: B100289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-((4-Methylphenyl)sulfanyl)propanoic acid (CAS 17431-98-0), a summary of

available suppliers, and a representative, though not empirically verified, synthesis protocol.

Due to the limited availability of published experimental data for this specific compound, some

information is based on estimations and general chemical principles.

Core Compound Properties
2-((4-Methylphenyl)sulfanyl)propanoic acid, with the CAS number 17431-98-0, is a sulfur-

containing carboxylic acid. Its structure suggests its potential utility as a building block in

organic synthesis, particularly in the development of more complex molecules in

pharmaceutical and materials science research.

Chemical and Physical Data
A summary of the key chemical and physical properties for CAS 17431-98-0 is presented in the

table below. It is important to note that some of these values are estimated and should be

confirmed through experimental analysis.
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Property Value Source

IUPAC Name

2-((4-

Methylphenyl)sulfanyl)propano

ic acid

PubChem[1]

CAS Number 17431-98-0 N/A

Molecular Formula C₁₀H₁₂O₂S PubChem[1]

Molecular Weight 196.27 g/mol PubChem[1]

Canonical SMILES
CC1=CC=C(C=C1)SC(C)C(=O

)O
PubChem[1]

InChI Key
BGEINDEXXJZTJS-

UHFFFAOYSA-N
PubChem[1]

Boiling Point (Estimated) 356.9 ± 17.0 °C at 760 mmHg N/A

Density (Estimated) 1.2 ± 0.1 g/cm³ N/A

Flash Point (Estimated) 169.6 ± 20.9 °C N/A

Melting Point Not Available N/A

Solubility Not Available N/A

Chemical Structure
The molecular structure of 2-((4-Methylphenyl)sulfanyl)propanoic acid is characterized by a

propanoic acid moiety attached to a sulfur atom, which is in turn bonded to a p-tolyl (4-

methylphenyl) group.

Molecular structure of CAS 17431-98-0.

Suppliers
While not a commonly stocked research chemical, 2-((4-Methylphenyl)sulfanyl)propanoic acid

can be sourced from a number of chemical suppliers, often on a synthesis-on-demand basis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4961775
https://pubchem.ncbi.nlm.nih.gov/compound/4961775
https://pubchem.ncbi.nlm.nih.gov/compound/4961775
https://pubchem.ncbi.nlm.nih.gov/compound/4961775
https://pubchem.ncbi.nlm.nih.gov/compound/4961775
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Location Notes

Santa Cruz Biotechnology, Inc. Dallas, TX, USA
Provides the compound with

CAS No: 17431-98-0.[2]

Oakwood Products, Inc. Estill, SC, USA
Lists CAS 17431-98-0 in their

catalog.

Molbase Shanghai, China
A platform listing multiple

potential suppliers.

Echemi Hong Kong, China
A platform connecting chemical

buyers and sellers.

Synblock Inc. Richmond Hill, ON, Canada
Offers custom synthesis

services.[3]

Experimental Protocols
Specific, peer-reviewed experimental protocols for the synthesis of 2-((4-

Methylphenyl)sulfanyl)propanoic acid are not readily available in the public domain. However, a

plausible synthetic route can be adapted from general methods for the preparation of

arylthiopropanoic acids. The following represents a generalized, illustrative protocol and has

not been optimized for this specific compound.

Representative Synthesis: Thiol-Ene Reaction of 4-
Methylbenzenethiol with 2-Bromopropanoic Acid
This method involves the nucleophilic substitution of a halide from an alpha-halocarboxylic acid

by a thiolate anion.

Materials:

4-Methylbenzenethiol (p-thiocresol)

2-Bromopropanoic acid

Sodium hydroxide (NaOH)
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Ethanol

Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Thiolate Formation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-methylbenzenethiol (1.0 eq) in ethanol. To this solution, add a solution

of sodium hydroxide (2.1 eq) in water dropwise at room temperature. Stir the mixture for 30

minutes to ensure complete formation of the sodium thiolate salt.

Nucleophilic Substitution: To the same flask, add 2-bromopropanoic acid (1.0 eq) dropwise.

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and remove the

ethanol under reduced pressure.

Acidification: Add water to the residue and wash with diethyl ether to remove any unreacted

4-methylbenzenethiol. Carefully acidify the aqueous layer to a pH of approximately 2 with

dilute hydrochloric acid. The product should precipitate out of the solution.

Extraction: Extract the acidified aqueous layer with diethyl ether (3 x 50 mL).

Drying and Evaporation: Combine the organic extracts and dry over anhydrous magnesium

sulfate. Filter the drying agent and remove the solvent by rotary evaporation to yield the

crude product.

Purification: The crude 2-((4-methylphenyl)sulfanyl)propanoic acid can be further purified by

recrystallization or column chromatography.
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Generalized workflow for the synthesis of the target compound.

Signaling Pathways and Biological Activity
There is currently no publicly available information to suggest that 2-((4-

Methylphenyl)sulfanyl)propanoic acid has a defined role in any biological signaling pathways or

possesses significant biological activity. Its primary utility is likely as a chemical intermediate.

Researchers investigating this compound for biological applications would need to conduct

initial screening assays to determine any potential bioactivity.

Safety and Handling
A specific Safety Data Sheet (SDS) for CAS 17431-98-0 is not widely available. Based on its

chemical structure as a carboxylic acid and a thioether, general laboratory safety precautions

should be observed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any potential vapors or dust. Avoid contact with skin and eyes.
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Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents and strong bases.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

This guide is intended for informational purposes only and should not be used as a substitute

for rigorous experimental validation and safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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